3a,4,7,7a-tetrahydro-2-(((trifluoromethyl)sulfonyl)oxy)-4,7-methano-1H-isoindole-1,3(2H)-dione

• CAS No.: 133710-62-0
• Molecular Formula: C10H8F3NO5S
• Molecular Weight: 311.24 g/mol
• IUPAC Name: (3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C10H8F3NO5S/c11-10(12,13)20(17,18)19-14-8(15)6-4-1-2-5(3-4)7(6)9(14)16/h1-2,4-7H,3H2
• InChI Key: YCMDNBGUNDHOOD-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)OS(=O)(=O)C(F)(F)F

Description

3a,4,7,7a-tetrahydro-2-(((trifluoromethyl)sulfonyl)oxy)-4,7-methano-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C10H8F3NO5S and its molecular weight is 311.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trifluoromethanesulfonic anhydride (6.5 g, 23 mmole) in methylene chloride (20 ml), a solution of N-hydroxy-bicyclo[2,2,1]-hept-5-ene-2,3-dicarboximide (3.6 g, 20 mmole) and pyridine (1.6 g) in methylene chloride (10 ml) was added dropwise at 0°-5° C. and continued to stir for 15 minutes at the same temperature. The reaction mixture was washed with H2O (20 ml×3), dried over anhydrous Mg SO4 and evaporated. The residue was recrystallized from ethanol to give 6.1 g of N-trifluoromethanesulfonyloxy-bicyclo[2,2,1]-hept-5-ene-2,3-dicarboximide as white needles. m.p. 89°-90° C.